Cas no 1052567-31-3 (1-Phenyl-pyrazole 4-pyruvic Acid)

• Product Name: 1-Phenyl-pyrazole 4-pyruvic Acid
• CAS No: 1052567-31-3
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD09734432
• CID: 2086483
• PubChem ID: 16787671
• Update Time: 2025-05-24

1-Phenyl-pyrazole 4-pyruvic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-pyrazole 4-pyruvic Acid
• 2-OXO-3-(1-PHENYL-1H-PYRAZOL-4-YL)PROPANOIC ACID

• MDL： MFCD09734432
• Inchi： 1S/C12H10N2O3/c15-11(12(16)17)6-9-7-13-14(8-9)10-4-2-1-3-5-10/h1-5,7-8H,6H2,(H,16,17)
• InChI Key： DRPATNHCBBZMLW-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 72.2

Additional information on 1-Phenyl-pyrazole 4-pyruvic Acid

1-Phenyl-pyrazole 4-pyruvic Acid: A Comprehensive Overview

The compound with CAS No. 1052567-31-3, commonly referred to as 1-Phenyl-pyrazole 4-pyruvic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a phenyl group and a pyruvic acid moiety. The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its versatility in chemical reactions and its ability to participate in various biological interactions.

Recent studies have highlighted the potential of 1-Phenyl-pyrazole 4-pyruvic Acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The presence of the phenyl group enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of phenylhydrazine with pyruvic acid derivatives under specific conditions to form the pyrazole ring. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The structural uniqueness of CAS No. 1052567-31-3 also lends itself to applications in materials science. For instance, derivatives of this compound have been investigated for their potential use in organic electronics, particularly as components in light-emitting diodes (LEDs) and photovoltaic devices. The conjugated system within the molecule facilitates electron transport, making it a promising candidate for such applications.

Beyond its chemical applications, 1-Phenyl-pyrazole 4-pyruvic Acid has shown promise in agricultural sciences. Studies have demonstrated its ability to act as a plant growth regulator, potentially enhancing crop yields under stress conditions such as drought or salinity. This dual functionality underscores the compound's versatility across multiple disciplines.

In terms of toxicity and environmental impact, preliminary studies suggest that CAS No. 1052567-31-3 exhibits low toxicity to aquatic organisms when used at recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-Phenyl-pyrazole 4-pyruvic Acid, with its CAS number 1052567-31-3, represents a multifaceted compound with diverse applications across chemistry, pharmacology, materials science, and agriculture. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in the development of next-generation technologies and therapeutic agents.